2-naphtho[2,1-b]furan-1-yl-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-benzo[e][1]benzofuran-1-yl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H14F3NO2/c22-21(23,24)15-5-3-6-16(11-15)25-19(26)10-14-12-27-18-9-8-13-4-1-2-7-17(13)20(14)18/h1-9,11-12H,10H2,(H,25,26)
• InChI Key: UIZGWJORWHAPHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=CO3)CC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H14F3NO2
• Molecular Weight: 369.3 g/mol

Description

The compound “2-naphtho[2,1-b]furan-1-yl-N-[3-(trifluoromethyl)phenyl]acetamide” is a derivative of naphthofuran. Naphthofuran derivatives have shown several biological activities and are currently being tested and/or clinically evaluated for new drug discovery.

Synthesis Analysis

The synthesis of naphthofuran derivatives involves several steps. Ethyl naphtho[2,1-b]furan-2-carboxylate reacts with hydrazine hydrate in the presence of an acid catalyst in ethanol medium to afford naphtho[2,1-b]furan-2-carbohydrazide. This compound then reacts with substituted acetophenones and aromatic aldehydes to produce chalcones via the Claisen condensation. The reaction of naphtho[2,1-b]furan-2-carbohydrazide with chalcones in the presence of acetic acid as a catalyst in dioxane produces 1-(naphtho[2,1-b]furan-2-yl-carbonyl)-3,5-disubstituted-2,3-dihydro-1H-pyrazoles.

Molecular Structure Analysis

The structures of the newly synthesized compounds have been established by elemental analysis and spectral studies.

Chemical Reactions Analysis

The reaction of naphtho[2,1-b]furan-2-carbohydrazide with chalcones in the presence of acetic acid as a catalyst in dioxane produces 1-(naphtho[2,1-b]furan-2-yl-carbonyl)-3,5-disubstituted-2,3-dihydro-1H-pyrazoles.

Scientific Research Applications

Antimicrobial Activity

. The structure of these compounds allows them to interact with bacterial cell components, disrupting vital processes and leading to the inhibition of bacterial growth. This makes them valuable for the development of new antibiotics, especially in the face of rising antibiotic resistance.

Anticancer Potential

. They are believed to work by interfering with the replication of cancer cells or inducing apoptosis. Research in this area could lead to the development of novel cancer therapies that are more effective and have fewer side effects than current treatments.

Genotoxicity Studies

. These studies are crucial for assessing the safety of these compounds and their potential as therapeutic agents.

Anti-inflammatory Applications

. They can potentially inhibit the production of pro-inflammatory cytokines, providing relief from symptoms of inflammation.

Antiallergic Agents

. These compounds could be used to develop antiallergic medications that help manage allergic reactions.

Antioxidant Properties

. Antioxidants are important for protecting cells from oxidative stress, which can lead to various chronic diseases. These compounds could be incorporated into supplements or drugs to enhance antioxidant defenses in the body.

Antimalarial Activity

. With the ongoing challenge of malaria resistance to current treatments, new drugs based on these compounds could be significant.

Photochemical Synthesis

. This process includes photocyclization and subsequent aromatization, which could be applied to the synthesis of the compound , potentially leading to new materials with unique properties.

Future Directions

The future directions for “2-naphtho[2,1-b]furan-1-yl-N-[3-(trifluoromethyl)phenyl]acetamide” could involve further testing and evaluation of its biological activities, given that naphthofuran derivatives have shown several biological activities and are currently being tested and/or clinically evaluated for new drug discovery.

Mechanism of Action

Target of Action

Similar compounds based on the benzofuran core have been tested as protein tyrosine phosphatase 1b (ptp1b) inhibitors . PTP1B plays a crucial role in insulin signaling and is considered a promising target for the treatment of diabetes mellitus .

Mode of Action

It’s known that benzofuran derivatives can interact with their targets and cause significant biological changes . For instance, some benzofuran derivatives have shown to inhibit tumor necrosis factor (TNF-α) production .

Biochemical Pathways

Benzofuran derivatives are known to influence several biological pathways related to their anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Result of Action

Benzofuran derivatives have been reported to exhibit various biological activities, including antioxidant, anti-inflammatory, and antimalarial activities .